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Introduction

Indanofan is a selective inhibitor of the elongase enzyme system responsible for the

biosynthesis of very-long-chain fatty acids (VLCFAs), which are fatty acids with chain lengths of

C20 or longer.[1] These VLCFAs are crucial components of cellular membranes, contributing to

the structure and function of specialized domains like lipid rafts and influencing overall

membrane fluidity and organization. By inhibiting the synthesis of VLCFAs, Indanofan can be

utilized as a powerful research tool to investigate the specific roles of these lipids in membrane

composition, structure, and function. These application notes provide a comprehensive

overview and detailed protocols for the use of Indanofan in studying the impact of VLCFA

depletion on cellular membranes.

Mechanism of Action

Indanofan acts by inhibiting the fatty acid elongase, a key enzyme in the multi-step process of

elongating fatty acid chains.[1] This inhibition leads to a decrease in the cellular pool of

VLCFAs, which would otherwise be incorporated into various lipid species, including

phospholipids and sphingolipids, within cellular membranes. The depletion of VLCFAs is

hypothesized to alter the biophysical properties of the membrane, such as thickness, fluidity,
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and the stability of lipid rafts. This alteration can, in turn, affect the function of membrane-

associated proteins and signaling pathways.

Quantitative Data
Parameter Value Species/System Reference

Target

Very-long-chain fatty

acid (VLCFA)

elongase

Allium porrum (leek)

microsomes
[1]

Effect

Inhibition of stearoyl-

or arachidoyl-CoA

elongation

Allium porrum (leek)

microsomes
[1]

Note: Specific IC50 values for Indanofan on VLCFA elongase in mammalian cell lines are not

readily available in the public domain and may need to be determined empirically for the cell

line of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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